Cas no 1872635-94-3 (2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 1872635-94-3
• MF: C₁₂H₁₅F₃O
• MW: 232.242114305496
• CID: 6370277
• PubChem ID: 165643806
• Update Time: 2025-05-21

2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol
• EN300-1933226
• 1872635-94-3
• 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C12H15F3O/c1-11(2,8-16)7-9-5-3-4-6-10(9)12(13,14)15/h3-6,16H,7-8H2,1-2H3
• InChI Key： BDTGBGFJHYMAFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 232.10749958g/mol
• Monoisotopic Mass: 232.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol

Research Briefing on 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS: 1872635-94-3)

In recent years, the compound 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS: 1872635-94-3) has garnered significant attention in the chemical biology and pharmaceutical research communities. This compound, characterized by its unique trifluoromethylphenyl moiety and dimethylpropanol structure, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this molecule.

The primary focus of recent studies has been on the synthesis, pharmacological properties, and potential therapeutic applications of 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and chiral resolution methods, to achieve high yields and enantiomeric purity. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as anxiety and depression. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier efficiently, a property attributed to its lipophilic trifluoromethyl group. Furthermore, preliminary toxicity assessments indicate a favorable safety profile, making it a viable candidate for further drug development.

One of the most compelling findings is the compound's potential application in oncology. Recent research has highlighted its role as an inhibitor of key enzymes involved in tumor progression. For instance, studies have shown that 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol can selectively target and inhibit the activity of certain kinases overexpressed in cancer cells, thereby inducing apoptosis and reducing tumor growth in animal models.

In addition to its therapeutic potential, researchers have also explored the compound's utility in chemical biology as a probe for studying protein-ligand interactions. Its structural features make it an excellent candidate for X-ray crystallography and NMR studies, providing valuable insights into binding mechanisms and molecular dynamics.

Despite these promising findings, challenges remain. The compound's metabolic stability and pharmacokinetic properties require further optimization to enhance its efficacy and reduce potential side effects. Ongoing research is focused on derivatization strategies to improve these parameters while retaining its biological activity.

In conclusion, 2,2-Dimethyl-3-[2-(trifluoromethyl)phenyl]propan-1-ol represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its multifaceted applications—from neurological disorders to oncology—underscore its potential as a cornerstone for future drug discovery efforts. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic and scientific value.